Cas no 331645-84-2 (AZ 10417808)

• Product Name: AZ 10417808
• CAS No: 331645-84-2
• MF: C₁₈H₁₃Cl₂N₅O₄
• MW: 434.232921361923
• CID: 301761
• Update Time: 2025-07-14

AZ 10417808 Chemical and Physical Properties

Names and Identifiers

• 8-Quinazolinecarboxamide,2-[(3,4-dichlorophenyl)amino]-3,4-dihydro-6-nitro-4-oxo-N-2-propen-1-yl-
• 2-(3,4-dichloroanilino)-6-nitro-4-oxo-N-prop-2-enyl-1H-quinazoline-8-carboxamide
• 2-[(3,4-DICHLOROPHENYL)AMINO]-1,4-DIHYDRO-6-NITRO-4-OXO-N-2-PROPENYL-8-QUINAZOLINECARBOXAMIDE
• AQZ-1
• HMS3268N21
• AZ 10417808

• Inchi： 1S/C18H13Cl2N5O4/c1-2-5-21-16(26)11-7-10(25(28)29)8-12-15(11)23-18(24-17(12)27)22-9-3-4-13(19)14(20)6-9/h2-4,6-8H,1,5H2,(H,21,26)(H2,22,23,24,27)
• InChI Key： VUBILPOZTRGZJK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=NC2C(C(NCC=C)=O)=CC(=CC=2C(N1)=O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 433.03400

Experimental Properties

• PSA: 132.70000
• LogP: 4.78460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on AZ 10417808

Introduction to Compound with CAS No 331645-84-2 and Product Name AZ 10417808

In the ever-evolving landscape of pharmaceutical chemistry, the discovery and development of novel compounds play a pivotal role in advancing therapeutic strategies. Among these, the compound with the CAS number 331645-84-2 and the product name AZ 10417808 have garnered significant attention due to their unique chemical properties and promising applications in medicinal chemistry. This compound, characterized by its distinct molecular structure, has been the subject of extensive research, particularly in the context of its potential role in drug discovery and development.

The chemical structure of CAS No 331645-84-2 encompasses a complex arrangement of atoms that contributes to its distinctive pharmacological profile. This compound belongs to a class of molecules that exhibit remarkable bioactivity, making it a valuable candidate for further investigation. The molecular framework of AZ 10417808 includes several functional groups that are known to interact with biological targets, thereby influencing its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between CAS No 331645-84-2 and biological systems. These studies have revealed that the compound exhibits high affinity for certain enzymes and receptors, suggesting its efficacy in modulating biological pathways. Such findings have opened new avenues for exploring its applications in treating various diseases, including those that are currently challenging to manage with existing therapies.

The synthesis of AZ 10417808 has been a topic of considerable interest among synthetic chemists. The process involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic methodologies has allowed researchers to optimize the production of this compound, making it more feasible for large-scale applications. This progress underscores the importance of innovative synthetic strategies in bringing novel pharmaceuticals to market.

One of the most compelling aspects of CAS No 331645-84-2 is its potential as a lead compound in drug discovery. Researchers have been particularly intrigued by its ability to interact with targets involved in inflammation and immune response. Studies have shown that this compound can modulate key signaling pathways, leading to reduced inflammation and improved immune function. These findings are particularly relevant in the context of chronic inflammatory diseases, where effective modulation of immune responses is crucial.

The pharmacokinetic properties of AZ 10417808 have also been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary studies indicate that CAS No 331645-84-2 exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic clearance. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In addition to its pharmacological potential, AZ 10417808 has shown promise in preclinical models as a candidate for treating neurological disorders. Research has demonstrated that this compound can cross the blood-brain barrier, suggesting its ability to reach central nervous system targets. This property is particularly significant for neurological conditions where drug delivery remains a major challenge. Further studies are underway to explore its mechanisms of action and therapeutic efficacy in animal models.

The regulatory landscape for novel pharmaceuticals is stringent, requiring rigorous testing to ensure safety and efficacy before approval for human use. The development pipeline for CAS No 331645-84-2 and AZ 10417808 is currently undergoing preclinical trials to gather comprehensive data on its safety profile and therapeutic benefits. These trials are critical steps toward demonstrating the compound's potential as a viable treatment option for patients suffering from various conditions.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the research on AZ 10417808. Such partnerships facilitate the sharing of resources, expertise, and data, accelerating the pace of discovery. The integration of cutting-edge technologies, such as high-throughput screening and artificial intelligence-driven drug design platforms, has further enhanced the efficiency of identifying promising candidates like this one.

Future directions in the research on CAS No 331645-84-2 include exploring its potential in combination therapies. The idea is to pair this compound with other agents to achieve synergistic effects, thereby improving treatment outcomes. Additionally, researchers are investigating ways to optimize its delivery systems to enhance bioavailability and reduce side effects. These efforts aim to translate preclinical successes into clinical benefits for patients.

The impact of compounds like AZ 10417808 extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding disease mechanisms at a molecular level, providing insights that can guide future research efforts. As our understanding of biology continues to evolve, compounds such as this one will play an increasingly important role in shaping new therapeutic strategies.

In conclusion,CAS No 331645-84-2 and its product name counterpart,AZ 10417808, represent significant advancements in pharmaceutical chemistry. Their unique properties and promising applications make them attractive candidates for further development into novel therapeutics. As research progresses，these compounds are poised to contribute substantially to improving human health by addressing unmet medical needs across various disease areas。